Cas no 2411237-73-3 (6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride)

• Product Name: 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride
• CAS No: 2411237-73-3
• MF: C₁₁H₁₄FNO₃S
• MW: 259.297165393829
• CID: 6038905
• PubChem ID: 154879598
• Update Time: 2025-06-12

6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride
• 6-Methoxy-7-methyl-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• 2411237-73-3
• Z3766052106
• EN300-26600530

• Inchi： 1S/C11H14FNO3S/c1-8-5-10-7-13(17(12,14)15)4-3-9(10)6-11(8)16-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： SOZUOVGBHYGGMB-UHFFFAOYSA-N
• SMILES： S(N1CC2C=C(C)C(=CC=2CC1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 259.06784264g/mol
• Monoisotopic Mass: 259.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Additional information on 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride

Introduction to 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride (CAS No. 2411237-73-3)

6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 2411237-73-3, belongs to the tetrahydroisoquinoline class of alkaloids, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfonyl fluoride group at the 2-position, make it a valuable intermediate in the synthesis of bioactive molecules.

The sulfonyl fluoride moiety is a key functional group in organic chemistry, known for its reactivity in nucleophilic substitution reactions. This property allows for further functionalization of the molecule, making it a versatile building block in drug discovery. In recent years, there has been a growing interest in tetrahydroisoquinoline derivatives due to their role as pharmacophores in various therapeutic agents. For instance, compounds belonging to this class have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer.

The 6-methoxy-7-methyl substituents in the molecule contribute to its unique chemical profile and influence its biological activity. These groups are commonly found in natural products and have been extensively studied for their pharmacological effects. The methoxy group at position 6 and the methyl group at position 7 enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, these substituents can modulate the binding affinity of the molecule to target enzymes and receptors.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride. These improvements have facilitated its use in large-scale pharmaceutical research and development programs. Researchers have leveraged modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions to optimize the synthesis pathway. This has not only reduced production costs but also improved the overall yield and purity of the compound.

In terms of biological activity, 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride has been investigated for its potential role as an inhibitor of various enzymes involved in signal transduction pathways. For example, studies have demonstrated its ability to modulate the activity of kinases and phosphodiesterases, which are implicated in numerous diseases. The sulfonyl fluoride group enhances binding interactions with these enzymes by forming stable covalent bonds with reactive cysteine residues.

The compound has also been explored in preclinical models as a potential therapeutic agent. Initial studies suggest that it may exhibit neuroprotective effects by inhibiting oxidative stress and neuroinflammation pathways. These mechanisms are relevant to conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Another area of interest is the application of 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride in oncology research. Preclinical data indicate that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The structural flexibility of this molecule allows for further derivatization to enhance its specificity towards different cancer types. This approach aligns with the growing trend towards targeted therapy in oncology.

The synthesis and application of 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride also highlight the importance of green chemistry principles in pharmaceutical research. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives not only improve sustainability but also enhance safety protocols during laboratory operations.

Future research directions may focus on exploring novel derivatives of this compound that exhibit enhanced pharmacological properties. Techniques such as structure-based drug design and high-throughput screening can be employed to identify optimized analogs with improved efficacy and reduced side effects. Additionally, computational modeling studies may provide insights into the molecular interactions between 6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride and its biological targets.

In conclusion,6-methoxy-7-methyl-1,2,3,4-tetrahydroisoquinoline-2-sulfonyl fluoride (CAS No. 2411237-73-3) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic methodologies,this molecule is likely to play an increasingly important role in addressing various human health challenges.